Cas no 67103-73-5 (Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester)
67103-73-5 structure
Product Name:Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester
CAS No:67103-73-5
MF:C9H6ClF3O2
MW:238.590952396393
CID:395367
PubChem ID:22149744
Update Time:2025-04-19
Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester
- 2,2,2-trifluoroethyl 4-chlorobenzoate
- 67103-73-5
- trifluoroethyl 4-chlorobenzoate
- DTXSID30622971
- DYVQXTTZSOIHFO-UHFFFAOYSA-N
- SCHEMBL9247387
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- Inchi: 1S/C9H6ClF3O2/c10-7-3-1-6(2-4-7)8(14)15-5-9(11,12)13/h1-4H,5H2
- InChI Key: DYVQXTTZSOIHFO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(=O)OCC(F)(F)F
Computed Properties
- Exact Mass: 238.0008416g/mol
- Monoisotopic Mass: 238.0008416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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